Cas no 140447-14-9 (11-Hydroxyjasmonic acid)

• Product Name: 11-Hydroxyjasmonic acid
• CAS No: 140447-14-9
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 837072
• PubChem ID: 15127090
• Update Time: 2025-04-19

11-Hydroxyjasmonic acid Chemical and Physical Properties

Names and Identifiers

• 11-Hydroxyjasmonic acid
• (11S)-Hydroxyjasmonic acid
• {(1R,2R)-2-[(2Z,4S)-4-Hydroxy-2-penten-1-yl]-3-oxocyclopentyl}ace tic acid
• (-)-(11S)-hydroxy-jasmonic acid
• 2-hydroxy-2,2a,6,9a-tetramethyl-2a,4a,5,6,6a,9a,9b,9c-octahydro-2H-1,4-dioxadicyclopenta[cd,f]azulene-3,9-dione
• CS-0148743
• (11S)-(-)-Hydroxyjasmonic acid
• AKOS040760916
• 2-[(1R,2R)-2-[(Z,4S)-4-hydroxypent-2-enyl]-3-oxocyclopentyl]acetic acid
• HY-N8621
• 140447-14-9
• 2-((1R,2R)-2-((S,Z)-4-Hydroxypent-2-en-1-yl)-3-oxocyclopentyl)acetic acid
• DA-69442

• Inchi： 1S/C12H18O4/c1-8(13)3-2-4-10-9(7-12(15)16)5-6-11(10)14/h2-3,8-10,13H,4-7H2,1H3,(H,15,16)/b3-2-/t8-,9+,10+/m0/s1
• InChI Key： KLPBEXRQJBKPDM-JQQSAOSDSA-N
• SMILES： O=C1CC[C@H](CC(=O)O)[C@H]1C/C=C\[C@H](C)O

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 417.0±20.0 °C at 760 mmHg
• Flash Point: 220.2±18.3 °C
• PSA: 74.60000
• LogP: 1.38350
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

11-Hydroxyjasmonic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids